Cas no 60539-01-7 (4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)-)
60539-01-7 structure
Product Name:4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)-
CAS No:60539-01-7
MF:C17H11NO4
MW:293.273544549942
CID:1620983
PubChem ID:16767376
Update Time:2025-09-18
4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)-
- 2-(2-CARBOXYPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
- ALWAONRJMCXJOH-UHFFFAOYSA-N
- DTXSID901245551
- 2-(2-Carboxyphenyl)-4-quinolinecarboxylic acid
- AKOS005604965
- SCHEMBL8324531
- 2-(2-carboxyphenyl)quinoline-4-carboxylic acid
- 60539-01-7
- STK693438
-
- Inchi: 1S/C17H11NO4/c19-16(20)12-7-2-1-5-10(12)15-9-13(17(21)22)11-6-3-4-8-14(11)18-15/h1-9H,(H,19,20)(H,21,22)
- InChI Key: ALWAONRJMCXJOH-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C2C=CC=CC=2C(=O)O)=NC2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 293.06883
- Monoisotopic Mass: 293.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.5A^2
- XLogP3: 2.9
Experimental Properties
- PSA: 87.49
4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AJ00169-1g |
2-(2-Carboxyphenyl)-4-quinolinecarboxylic acid |
60539-01-7 | 1g |
$375.00 | 2023-12-30 | ||
| A2B Chem LLC | AJ00169-5g |
2-(2-Carboxyphenyl)-4-quinolinecarboxylic acid |
60539-01-7 | 5g |
$963.00 | 2023-12-30 |
4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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